Cas no 1708168-99-3 (2-(2-Bromo-phenyl)-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid)

• Product Name: 2-(2-Bromo-phenyl)-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid
• CAS No: 1708168-99-3
• MF: C₁₀H₅BrF₃N₃O₂
• MW: 336.064811468124
• CID: 5152200
• Update Time: 2025-05-23

2-(2-Bromo-phenyl)-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-phenyl)-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid
• 2H-1,2,3-Triazole-4-carboxylic acid, 2-(2-bromophenyl)-5-(trifluoromethyl)-

• Inchi： 1S/C10H5BrF3N3O2/c11-5-3-1-2-4-6(5)17-15-7(9(18)19)8(16-17)10(12,13)14/h1-4H,(H,18,19)
• InChI Key： HMIKVXVXPBCNTF-UHFFFAOYSA-N
• SMILES： N1=C(C(F)(F)F)C(C(O)=O)=NN1C1=CC=CC=C1Br

Additional information on 2-(2-Bromo-phenyl)-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid

Comprehensive Overview of 2-(2-Bromo-phenyl)-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1708168-99-3)

The compound 2-(2-Bromo-phenyl)-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1708168-99-3) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a triazole ring, a trifluoromethyl group, and a bromo-substituted phenyl moiety, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel heterocyclic compounds with enhanced pharmacokinetic properties.

In recent years, the pharmaceutical industry has seen a surge in the exploration of triazole derivatives due to their broad-spectrum biological activities. The presence of the trifluoromethyl group in this compound is especially noteworthy, as it often improves metabolic stability and membrane permeability—key factors in the development of small-molecule therapeutics. Additionally, the bromo substituent offers a versatile handle for further functionalization through cross-coupling reactions, a topic frequently searched by chemists in organic synthesis forums and databases.

The compound’s CAS No. 1708168-99-3 is often queried in scientific literature and patent databases, reflecting its relevance in medicinal chemistry. Its structural complexity aligns with current trends in fragment-based drug design, where researchers aim to optimize molecular fragments for target binding. This approach is particularly popular in addressing challenges such as drug resistance and selectivity, which are hot topics in cancer research and infectious disease studies.

From a synthetic perspective, 2-(2-Bromo-phenyl)-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid serves as a building block for multi-step organic transformations. Its carboxylic acid functionality allows for easy derivatization into esters, amides, or other derivatives, making it a flexible intermediate. This adaptability is crucial for high-throughput screening campaigns, where rapid diversification of chemical scaffolds is essential. The compound’s triazole core also contributes to its stability under various reaction conditions, a feature highly valued in process chemistry.

Environmental and green chemistry considerations are increasingly influencing the use of such compounds. Researchers are exploring sustainable methods to synthesize triazole-based molecules, including catalytic approaches and solvent-free reactions. These efforts align with global initiatives to reduce the environmental footprint of chemical manufacturing, a subject frequently discussed in ACS Green Chemistry and similar forums. The trifluoromethyl group in this compound also ties into discussions about fluorine-containing pharmaceuticals, which are known for their improved bioavailability and target engagement.

In summary, 2-(2-Bromo-phenyl)-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1708168-99-3) represents a versatile and scientifically significant compound with wide-ranging applications. Its structural attributes and synthetic utility make it a focal point in drug discovery, agrochemical development, and materials science. As research continues to evolve, this compound is likely to remain a key player in the design of next-generation bioactive molecules.